Cas no 2228082-55-9 (2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid
• CAS No: 2228082-55-9
• MF: C₈H₁₀BrNO₄
• MW: 264.073301792145
• CID: 6006756
• PubChem ID: 165645459
• Update Time: 2025-07-17

2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid
• 2228082-55-9
• EN300-1910395

• Inchi： 1S/C8H10BrNO4/c1-3-2-4(9)14-7(3)6(11)5(10)8(12)13/h2,5-6,11H,10H2,1H3,(H,12,13)
• InChI Key： INWNUTGVCLKHTN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C(C(=O)O)N)O)O1

Computed Properties

• Exact Mass: 262.97932g/mol
• Monoisotopic Mass: 262.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 96.7Ų

Additional information on 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid

Introduction to 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid (CAS No. 2228082-55-9)

2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid (CAS No. 2228082-55-9) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to by its systematic name, is characterized by its intricate molecular structure, which includes an amino group, a hydroxy group, and a substituted furan ring. The presence of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The molecular formula of 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid is C₁₀H₁₁BrNO₄, and its molecular weight is approximately 271.10 g/mol. The compound's structure features a 5-bromo-3-methylfuran ring, which is a key determinant of its chemical and biological properties. The amino and hydroxy groups contribute to its reactivity and solubility, making it an attractive candidate for various chemical and biological studies.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications, particularly in the areas of cancer treatment and neurodegenerative diseases. 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid has shown promising results in preliminary studies, demonstrating significant activity against certain cancer cell lines and neurodegenerative models. These findings have sparked further research into its mechanism of action and potential clinical applications.

The synthesis of 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid involves several steps, including the formation of the furan ring, the introduction of the bromine and methyl substituents, and the addition of the amino and hydroxy groups. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

In terms of biological activity, 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid has been shown to exhibit potent antioxidant properties, which may contribute to its protective effects against oxidative stress-related conditions. Additionally, it has demonstrated anti-inflammatory activity in vitro, suggesting potential applications in the treatment of inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid. Early results have been encouraging, with the compound showing good tolerability and a favorable pharmacokinetic profile. However, more extensive studies are needed to fully understand its therapeutic potential and any potential side effects.

The future prospects for 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce any potential toxicity. Additionally, efforts are being made to develop more efficient synthetic methods to facilitate large-scale production for clinical trials and eventual commercialization.

In conclusion, 2-amino-3-(5-bromo-3-methylfuran-2-yl)-3-hydroxypropanoic acid (CAS No. 2228082-55-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique molecular structure and diverse biological activities make it an exciting area of research for scientists and clinicians alike. As further studies continue to unravel its full potential, it is likely that this compound will play a significant role in the development of new therapeutic strategies for various diseases.